molecular formula C10H12N2O B2938409 5-Ethynyl-1-(oxan-4-yl)pyrazole CAS No. 2490401-48-2

5-Ethynyl-1-(oxan-4-yl)pyrazole

Cat. No. B2938409
CAS RN: 2490401-48-2
M. Wt: 176.219
InChI Key: BBKLQXVCXDNLRX-UHFFFAOYSA-N
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Description

5-Ethynyl-1-(oxan-4-yl)pyrazole is a chemical compound with the CAS Number: 2490401-48-2 . It has a molecular weight of 176.22 . The physical form of this compound is a powder .


Synthesis Analysis

The synthesis of pyrazole derivatives, such as 5-Ethynyl-1-(oxan-4-yl)pyrazole, often involves multicomponent approaches, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system . For instance, a silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes can provide pyrazoles .


Chemical Reactions Analysis

Pyrazoles, including 5-Ethynyl-1-(oxan-4-yl)pyrazole, can act as weak bases or acids, with the strength highly dependent on the nature of their substituent groups . They are often used as starting materials for the preparation of more complex heterocyclic systems .


Physical And Chemical Properties Analysis

5-Ethynyl-1-(oxan-4-yl)pyrazole is a powder that is stored at a temperature of 4 degrees Celsius . It has a molecular weight of 176.22 .

Scientific Research Applications

properties

IUPAC Name

5-ethynyl-1-(oxan-4-yl)pyrazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H12N2O/c1-2-9-3-6-11-12(9)10-4-7-13-8-5-10/h1,3,6,10H,4-5,7-8H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BBKLQXVCXDNLRX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C#CC1=CC=NN1C2CCOCC2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H12N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

176.21 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-Ethynyl-1-(oxan-4-yl)pyrazole

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